Cas no 5657-19-2 (2-Furoylglycine)

• Product Name: 2-Furoylglycine
• CAS No: 5657-19-2
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 368556
• PubChem ID: 21863
• Update Time: 2025-05-25

2-Furoylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-furanylcarbonyl)-
• 2-(2-Furoylamino)acetic acid
• 2-(furan-2-carbonylamino)acetic acid
• 2-Furoylglycine
• N-(2-Furoyl)Glycine
• Furfuroylglycine
• Furoylglycine
• Glycine,1-furoyl
• GLYCINE,N-2-FUROYL
• Pyromucuric acid
• N-(2-Furanylcarbonyl)glycine
• Furoilglicina
• Furoilglicina [Italian]
• GLYCINE, N-2-FUROYL-
• Glycine, N-(2-furanylcarbonyl)-
• 2-(Furan-2-carboxamido)acetic acid
• N-2-furoylglycine
• KSPQDMRTZZYQLM-UHFFFAOYSA-N
• Pyromucurate
• Glycine, N-(2-furanylcarbonyl)- (9CI)
• (((Furan-2-yl)carbonyl)amino)acetic acid
• [[(Furan-2-yl)carbonyl]
• 2-FUROYL GLYCINE
• CHEMBL456404
• CHEBI:82912
• AKOS000264526
• FT-0635797
• N-(2-Furoyl)glycine, 98%
• BRN 0142378
• HMS1409A05
• EU-0032785
• DTXSID50205124
• [[(Furan-2-yl)carbonyl]amino]acetic acid
• [(2-furoyl)amino]acetic acid
• NS00015704
• Q27156454
• 2-(furan-2-ylformamido)acetic acid
• BS-42199
• Glycine, 1-furoyl-
• [(furan-2-carbonyl)-amino]-acetic acid
• PD167027
• EN300-08091
• 2-[(furan-2-yl)formamido]acetic acid
• 4-18-00-03955 (Beilstein Handbook Reference)
• SCHEMBL237337
• (2-Furoylamino)acetic acid
• bmse000615
• 5657-19-2
• N-(carboxymethyl)-2-Furancarboxamide
• CS-0059646
• HY-113340
• N-2-furoyl-Glycine
• Enamine_005285
• N-(furan-2-ylcarbonyl)glycine
• MFCD00030606
• [[(Furan-2-yl)carbonyl]amino]acetate
• DB-052940
• DTXCID50127615
• G12084
• AG-205/06486029
• (((Furan-2-yl)carbonyl)amino)acetate

• MDL： MFCD00030606
• Inchi： 1S/C7H7NO4/c9-6(10)4-8-7(11)5-2-1-3-12-5/h1-3H,4H2,(H,8,11)(H,9,10)
• InChI Key： KSPQDMRTZZYQLM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC(=O)O)=O
• BRN： 0142378

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 79.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 163-165 °C(lit.)
• Boiling Point: 466.0±25.0 °C at 760 mmHg
• Flash Point: 222.1±21.9 °C
• PSA: 79.54000
• LogP: 0.48490
• Solubility: Not determined

2-Furoylglycine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：MC0555300
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Furoylglycine

2-Furoylglycine (CAS No. 5657-19-2): A Comprehensive Overview

2-Furoylglycine, also known by its CAS registry number 5657-19-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development, food additives, and advanced materials. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements in the study of 2-Furoylglycine.

The molecular structure of 2-Furoylglycine comprises a furoic acid moiety attached to a glycine residue. This combination imparts the compound with both aromatic and amino functionalities, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of peptide-based drugs. Researchers have explored its ability to modulate enzyme activity and cellular signaling pathways, which underscores its potential in therapeutic applications.

One of the most notable advancements in the study of 2-Furoylglycine involves its application in peptide synthesis. Scientists have utilized this compound to create bioactive peptides with enhanced stability and bioavailability. For instance, a 2023 study published in *Nature Communications* demonstrated that 2-Furoylglycine-derived peptides exhibit superior resistance to enzymatic degradation compared to conventional peptide drugs. This breakthrough has significant implications for the development of next-generation therapeutics targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug development, 2-Furoylglycine has also been investigated for its potential as a food additive. Researchers have found that this compound can enhance the flavor profile of food products without compromising their safety or nutritional value. A 2023 study conducted by the European Food Safety Authority (EFSA) concluded that 2-Furoylglycine is safe for consumption at recommended levels and may serve as a natural alternative to artificial flavor enhancers.

The synthesis of 2-Furoylglycine has been optimized through various methodologies over the years. Traditional approaches involve multi-step reactions requiring harsh conditions; however, recent advancements have introduced more efficient and environmentally friendly techniques. For example, a 2023 paper published in *Green Chemistry* described a catalytic asymmetric synthesis method for 2-Furoylglycine, which significantly reduces waste and energy consumption compared to conventional methods.

Another area of active research on 2-Furoylglycine is its application in materials science. Scientists have explored its use as a precursor for the synthesis of functional polymers and nanoparticles. A 2023 study published in *Advanced Materials* demonstrated that polymers incorporating 2-Furoylglycine exhibit enhanced mechanical properties and biocompatibility, making them suitable for biomedical applications such as tissue engineering scaffolds.

The biological activity of 2-Furoylglycine has been extensively studied across various model systems. In vitro assays have revealed its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting potential anti-inflammatory and antioxidant properties. Furthermore, animal studies have shown that 2-Furoylglycine can modulate immune responses, which could be harnessed for developing immunomodulatory therapies.

Despite its promising applications, further research is required to fully elucidate the mechanisms underlying the biological activity of 2-Furoylglycine. Ongoing studies are focused on understanding its interaction with cellular receptors and pathways at molecular levels. Additionally, efforts are being made to scale up its production for industrial applications while maintaining high purity standards.

In conclusion, 2-Furoylglycine (CAS No. 5657-19-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, 2-Furoylglycine is poised to play an increasingly important role in advancing science and technology.